Cas no 2229379-39-7 (tert-butyl N-{1-oxo-2-2-(trifluoromethoxy)phenylpropan-2-yl}carbamate)
tert-butyl N-{1-oxo-2-2-(trifluoromethoxy)phenylpropan-2-yl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{1-oxo-2-2-(trifluoromethoxy)phenylpropan-2-yl}carbamate
- 2229379-39-7
- tert-butyl N-{1-oxo-2-[2-(trifluoromethoxy)phenyl]propan-2-yl}carbamate
- EN300-1889203
-
- Inchi: 1S/C15H18F3NO4/c1-13(2,3)23-12(21)19-14(4,9-20)10-7-5-6-8-11(10)22-15(16,17)18/h5-9H,1-4H3,(H,19,21)
- InChI Key: IGVXPKFAUVMEJF-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC=CC=1C(C=O)(C)NC(=O)OC(C)(C)C)(F)F
Computed Properties
- Exact Mass: 333.11879254g/mol
- Monoisotopic Mass: 333.11879254g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 64.6Ų
tert-butyl N-{1-oxo-2-2-(trifluoromethoxy)phenylpropan-2-yl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1889203-0.05g |
tert-butyl N-{1-oxo-2-[2-(trifluoromethoxy)phenyl]propan-2-yl}carbamate |
2229379-39-7 | 0.05g |
$1091.0 | 2023-09-18 | ||
| Enamine | EN300-1889203-0.1g |
tert-butyl N-{1-oxo-2-[2-(trifluoromethoxy)phenyl]propan-2-yl}carbamate |
2229379-39-7 | 0.1g |
$1144.0 | 2023-09-18 | ||
| Enamine | EN300-1889203-0.25g |
tert-butyl N-{1-oxo-2-[2-(trifluoromethoxy)phenyl]propan-2-yl}carbamate |
2229379-39-7 | 0.25g |
$1196.0 | 2023-09-18 | ||
| Enamine | EN300-1889203-0.5g |
tert-butyl N-{1-oxo-2-[2-(trifluoromethoxy)phenyl]propan-2-yl}carbamate |
2229379-39-7 | 0.5g |
$1247.0 | 2023-09-18 | ||
| Enamine | EN300-1889203-1.0g |
tert-butyl N-{1-oxo-2-[2-(trifluoromethoxy)phenyl]propan-2-yl}carbamate |
2229379-39-7 | 1g |
$1299.0 | 2023-06-03 | ||
| Enamine | EN300-1889203-2.5g |
tert-butyl N-{1-oxo-2-[2-(trifluoromethoxy)phenyl]propan-2-yl}carbamate |
2229379-39-7 | 2.5g |
$2548.0 | 2023-09-18 | ||
| Enamine | EN300-1889203-5.0g |
tert-butyl N-{1-oxo-2-[2-(trifluoromethoxy)phenyl]propan-2-yl}carbamate |
2229379-39-7 | 5g |
$3770.0 | 2023-06-03 | ||
| Enamine | EN300-1889203-10.0g |
tert-butyl N-{1-oxo-2-[2-(trifluoromethoxy)phenyl]propan-2-yl}carbamate |
2229379-39-7 | 10g |
$5590.0 | 2023-06-03 | ||
| Enamine | EN300-1889203-1g |
tert-butyl N-{1-oxo-2-[2-(trifluoromethoxy)phenyl]propan-2-yl}carbamate |
2229379-39-7 | 1g |
$1299.0 | 2023-09-18 | ||
| Enamine | EN300-1889203-5g |
tert-butyl N-{1-oxo-2-[2-(trifluoromethoxy)phenyl]propan-2-yl}carbamate |
2229379-39-7 | 5g |
$3770.0 | 2023-09-18 |
tert-butyl N-{1-oxo-2-2-(trifluoromethoxy)phenylpropan-2-yl}carbamate Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on tert-butyl N-{1-oxo-2-2-(trifluoromethoxy)phenylpropan-2-yl}carbamate
Introduction to Tert-butyl N-{1-Oxo-2-2-(trifluoromethoxy)phenylpropan-2-yl}carbamate (CAS No. 2229379-39-7)
Tert-butyl N-{1-Oxo-2-2-(trifluoromethoxy)phenylpropan-2-yl}carbamate, identified by its CAS number 2229379-39-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and a complex aromatic system, make it a promising candidate for further investigation in drug discovery.
The chemical structure of Tert-butyl N-{1-Oxo-2-2-(trifluoromethoxy)phenylpropan-2-yl}carbamate consists of a carbamate functional group attached to a propyl chain, which is further substituted with a phenyl ring bearing a trifluoromethoxy group. This unique arrangement of functional groups contributes to its distinct chemical properties and potential biological activities. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable moiety in the design of bioactive molecules.
In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. Carbamates have shown promise as intermediates in the synthesis of various pharmacologically active agents, including those targeting neurological disorders, inflammatory conditions, and infectious diseases. The specific structure of Tert-butyl N-{1-Oxo-2-2-(trifluoromethoxy)phenylpropan-2-yl}carbamate positions it as a candidate for further exploration in these areas.
One of the most compelling aspects of this compound is its potential as a lead molecule in the discovery of new drugs. The combination of the tert-butyl group and the aromatic system with the trifluoromethoxy substitution provides multiple sites for interaction with biological targets. This versatility allows researchers to fine-tune the properties of the compound through structural modifications, enabling the optimization of its pharmacokinetic and pharmacodynamic profiles.
The synthesis of Tert-butyl N-{1-Oxo-2-2-(trifluoromethoxy)phenylpropan-2-yl}carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The presence of sensitive functional groups necessitates careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency, which is crucial for both academic research and industrial applications.
In the context of current research, Tert-butyl N-{1-Oxo-2-2-(trifluoromethoxy)phenylpropan-2-yl}carbamate has been studied for its potential role in modulating biological pathways associated with various diseases. For instance, preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes involved in inflammation and pain signaling. Additionally, the trifluoromethoxy group has been implicated in enhancing drug-receptor interactions, which could lead to improved therapeutic efficacy.
The pharmaceutical industry continues to invest heavily in the development of novel carbamate-based drugs due to their favorable pharmacological properties. Tert-butyl N-{1-Oxo-2-2-(trifluoromethoxy)phenylpropan-2-yl}carbamate represents an exciting opportunity for researchers to explore new therapeutic avenues. Its unique structural features offer a foundation for designing molecules with enhanced selectivity and reduced side effects compared to existing treatments.
As our understanding of molecular interactions grows, so does the potential for leveraging compounds like Tert-butyl N-{1-Oxo-2-2-(trifluoromethoxy)phenylpropan-2-yl}carbamate in drug development. The integration of computational modeling and high-throughput screening techniques has accelerated the process of identifying promising lead compounds. This compound’s characteristics make it an attractive candidate for inclusion in such screens, where it can be rapidly evaluated for its biological activity.
The future prospects for Tert-butyl N-{1-Oxo-2-2-(trifluoromethoxy)phenylpropan-2-yl}carbamate are bright, with ongoing research aimed at elucidating its full potential. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications. By continuing to explore and optimize compounds like this one, we can contribute to the development of innovative treatments that address unmet medical needs.
In conclusion, Tert-butyl N-{1-Oxo-2-2-(trifluoromethoxy)phenylpropan-2-yl}carbamate (CAS No. 2229379-39-7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for drug discovery efforts aimed at developing new therapies for various diseases. As research progresses, this compound is likely to play an increasingly important role in advancing our understanding of molecular interactions and therapeutic interventions.
2229379-39-7 (tert-butyl N-{1-oxo-2-2-(trifluoromethoxy)phenylpropan-2-yl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)